
An In-Depth Technical Guide to the Physical
Properties of 2-Octanethiol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Octanethiol

Cat. No.: B1583070 Get Quote

This technical guide provides a comprehensive overview of the key physical properties of 2-
Octanethiol, with a specific focus on its boiling and melting points. The information is intended

for researchers, scientists, and professionals in drug development who require precise data

and methodologies for handling this compound.

Quantitative Data Summary
The physical properties of 2-Octanethiol have been compiled from various sources. The

following table summarizes the key quantitative data for easy reference and comparison.
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Physical Property Value Source(s)

Boiling Point 186 °C [1]

189-191 °C [2]

195.97 °C (estimate) [3][4]

Melting Point -69 °C [2]

-79 °C [1][3][4]

Density 0.825 g/cm³ at 20 °C [2]

0.8327 g/mL [3][4]

0.837 g/mL [1]

Refractive Index 1.445 at 20 °C [2]

1.448 [1]

1.4481 [4]

1.449 [3]

Flash Point 55.7 °C [3]

72 °C (closed cup) [2]

Molecular Weight 146.29 g/mol [2][3][4][5]

Molecular Formula C8H18S [1][2][3][4][5][6]

Experimental Protocols
Accurate determination of the physical properties of 2-Octanethiol is crucial for its application

in research and development. The following are detailed methodologies for determining its

boiling and melting points.

1. Boiling Point Determination using the Thiele Tube Method

This method is suitable for determining the boiling point of small quantities of liquid.[7]
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Apparatus:

Thiele tube

Thermometer (calibrated)

Small test tube (Durham tube)

Capillary tube (sealed at one end)

Heat source (Bunsen burner or heating mantle)

Mineral oil or other suitable heating fluid

Rubber band or wire for attaching the test tube to the thermometer

Procedure:

Add a small amount (approximately 0.5 mL) of 2-Octanethiol to the small test tube.

Place the capillary tube, open end down, into the test tube containing the 2-Octanethiol.

Attach the test tube to the thermometer using a rubber band, ensuring the sample is level

with the thermometer bulb.

Fill the Thiele tube with a suitable heating fluid to a level just above the side arm.

Insert the thermometer and the attached sample tube into the Thiele tube, ensuring the

sample is immersed in the heating fluid.

Gently heat the side arm of the Thiele tube. This will circulate the heating fluid and ensure

even temperature distribution.

As the temperature rises, a stream of bubbles will emerge from the open end of the

capillary tube.

Continue heating until a continuous and rapid stream of bubbles is observed.

Turn off the heat and allow the apparatus to cool slowly.
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The boiling point is the temperature at which the stream of bubbles ceases and the liquid

just begins to enter the capillary tube. Record this temperature.

It is advisable to perform a preliminary rapid heating to get an approximate boiling point,

followed by a slower, more careful determination.[8][9]

2. Melting Point Determination using a Mel-Temp Apparatus

As 2-Octanethiol has a very low melting point, a specialized low-temperature apparatus or a

cryostat would be necessary. The general principle using a standard Mel-Temp apparatus for

solids is described below and would need to be adapted for sub-zero temperatures.

Apparatus:

Mel-Temp apparatus or similar melting point apparatus with cooling capabilities

Capillary tubes (sealed at one end)

Sample of 2-Octanethiol (solidified)

Procedure:

Ensure the 2-Octanethiol sample is completely frozen.

Finely crush the solid sample to a powder.

Pack a small amount of the powdered sample into the bottom of a capillary tube to a

height of 2-3 mm.[10]

Place the capillary tube into the sample holder of the melting point apparatus.

Cool the apparatus to a temperature well below the expected melting point of -69 to -79

°C.

Begin to heat the sample slowly, at a rate of approximately 1-2 °C per minute, as the

temperature approaches the expected melting point.[8]

Observe the sample through the magnifying lens.
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Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).

Record the temperature at which the entire sample has melted (the end of the melting

range).

A pure compound should exhibit a sharp melting range of 1-2 °C. A broader melting range

may indicate the presence of impurities.[8][9]

Visualizations
Experimental Workflow for Physical Property Determination

The following diagram illustrates a logical workflow for the determination and analysis of the

physical properties of 2-Octanethiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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